Cas no 1032825-02-7 (1-Bromo-2-fluoro-4-(methylsulfonyl)benzene)

• Product Name: 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene
• CAS No: 1032825-02-7
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• MDL: MFCD11053812
• CID: 830276
• PubChem ID: 46738908
• Update Time: 2025-05-22

1-Bromo-2-fluoro-4-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene
• 1-bromo-2-fluoro-4-methylsulfonylbenzene
• 1-bromo-2-fluoro-4-(methanesulfonyl)benzene
• 1-bromo-2-fluoro-4-methanesulfonyl-benzene
• ACMC-20985f
• AG-D-13844
• AK-41042
• ANW-14833
• CTK4A1927
• PubChem20470
• SureCN388487
• 1-Bromo-2-fluoro-4-(methylsulfonyl)
• 4-Bromo-3-fluorophenyl methylsulfone
• 1-broMo-2-fluoro-4-Methanesulfonylbenzene
• Benzene, 1-broMo-2-fluoro-4-(Methylsulfonyl)-
• QALKAUDOPSIGEI-UHFFFAOYSA-N
• FCH1402196
• SY009045
• BC004558
• PC501361
• AX8168602
• AB0051652
• Z6605
• A-4
• AKOS015835213
• AS-31347
• SCHEMBL388487
• CS-0043581
• 4-Bromo-3-fluorophenyl methyl sulfone
• DTXSID50674553
• 4-Bromo-3-fluorophenyl methyl sulphone
• DB-058967
• MFCD11053812
• 1032825-02-7

• MDL： MFCD11053812
• Inchi： 1S/C7H6BrFO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： QALKAUDOPSIGEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)S(C)(=O)=O

Computed Properties

• Exact Mass: 251.92600
• Monoisotopic Mass: 251.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.669±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 348.3±42.0℃ at 760 mmHg
• Flash Point: 103.8±21.8 °C
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 42.52000
• LogP: 3.07250
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-2-fluoro-4-(methylsulfonyl)benzene Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene

1-Bromo-2-fluoro-4-(methylsulfonyl)benzene: A Comprehensive Overview

The compound with CAS No. 1032825-02-7, commonly referred to as 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, which includes a bromine atom at position 1, a fluorine atom at position 2, and a methylsulfonyl group at position 4 on the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical synthesis processes.

Recent studies have highlighted the importance of 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene in the development of advanced materials, particularly in the context of organic electronics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of highly conductive polymers, which are essential for applications such as flexible displays and wearable electronics. The methylsulfonyl group plays a crucial role in modulating the electronic properties of the molecule, enabling it to act as an effective electron-withdrawing substituent. This characteristic is particularly advantageous in the design of materials with tailored redox potentials.

In addition to its role in materials science, 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene has also been explored for its potential in medicinal chemistry. The compound's ability to undergo various nucleophilic aromatic substitution reactions has made it a valuable intermediate in the synthesis of bioactive molecules. For instance, recent research has focused on its use in the development of novel antiviral agents, where the bromine atom serves as a reactive site for further functionalization. The integration of fluorine and methylsulfonyl groups further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug discovery efforts.

The synthesis of 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of a fluorinated benzene derivative followed by sulfonation at the para position. The use of transition metal catalysts has been shown to significantly improve the efficiency and selectivity of these reactions, leading to higher yields and purer products. Recent advancements in catalytic systems have further expanded the scope of this synthesis, enabling the production of structurally diverse derivatives with varying substituent patterns.

From an environmental perspective, 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene exhibits favorable stability under standard storage conditions, making it suitable for large-scale production and distribution. Its resistance to hydrolysis and oxidation under mild conditions ensures its long-term usability in various industrial applications. However, as with any chemical compound, proper handling and disposal procedures must be adhered to in order to minimize any potential environmental impact.

In conclusion, 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its significance within the chemical community is expected to grow further.